Cas no 885952-21-6 (4-Benzyloxy-5-bromo-2-(1-pyrrolidinyl)pyrimidine)

4-Benzyloxy-5-bromo-2-(1-pyrrolidinyl)pyrimidine is a brominated pyrimidine derivative featuring a benzyloxy substituent at the 4-position and a pyrrolidinyl group at the 2-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of the bromo and benzyloxy groups enhances its reactivity, enabling further functionalization through cross-coupling or nucleophilic substitution reactions. The pyrrolidinyl moiety contributes to its structural diversity, making it valuable for the development of kinase inhibitors or other therapeutic agents. Its well-defined structure and synthetic utility make it a useful building block for drug discovery applications.
4-Benzyloxy-5-bromo-2-(1-pyrrolidinyl)pyrimidine structure
885952-21-6 structure
Product Name:4-Benzyloxy-5-bromo-2-(1-pyrrolidinyl)pyrimidine
CAS No:885952-21-6
MF:C15H16BrN3O
MW:334.211042404175
CID:93144
PubChem ID:42553047
Update Time:2025-10-17

4-Benzyloxy-5-bromo-2-(1-pyrrolidinyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Benzyloxy-5-bromo-2-(1-pyrrolidinyl)pyrimidine
    • 4-(benzyloxy)-5-bromo-2-(pyrrolidin-1-yl)pyrimidine
    • 5-bromo-4-phenylmethoxy-2-pyrrolidin-1-ylpyrimidine
    • DTXSID30654772
    • 885952-21-6
    • AKOS025394893
    • FT-0715077
    • DB-078013
    • 4-BENZYLOXY-5-BROMO-2-(PYRROLIDIN-1-YL)PYRIMIDINE
    • MDL： MFCD06798238
    • Inchi： 1S/C15H16BrN3O/c16-13-10-17-15(19-8-4-5-9-19)18-14(13)20-11-12-6-2-1-3-7-12/h1-3,6-7,10H,4-5,8-9,11H2
    • InChI Key： ZPBDALDYEJGXNL-UHFFFAOYSA-N
    • SMILES： BrC1C=NC(=NC=1OCC1C=CC=CC=1)N1CCCC1

Computed Properties

  • Exact Mass: 333.04800
  • Monoisotopic Mass: 333.04767g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.6
  • Topological Polar Surface Area: 38.2Ų

Experimental Properties

  • Color/Form: White crystal powder
  • Density: 1.444
  • Melting Point: 105-108℃
  • Boiling Point: 478.3°C at 760 mmHg
  • Flash Point: 243.1°C
  • Refractive Index: 1.622
  • PSA: 38.25000
  • LogP: 3.48330
  • Solubility: Not determined

4-Benzyloxy-5-bromo-2-(1-pyrrolidinyl)pyrimidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Benzyloxy-5-bromo-2-(1-pyrrolidinyl)pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H27587-1g
4-Benzyloxy-5-bromo-2-(1-pyrrolidinyl)pyrimidine, 95%
 885952-21-6 95%
1g
 ￥4069.00 2023-03-16
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H27587-250mg
4-Benzyloxy-5-bromo-2-(1-pyrrolidinyl)pyrimidine, 95%
 885952-21-6 95%
250mg
 ￥1754.00 2023-03-16

4-Benzyloxy-5-bromo-2-(1-pyrrolidinyl)pyrimidine Related Literature

Related Categories

885952-21-6 (4-Benzyloxy-5-bromo-2-(1-pyrrolidinyl)pyrimidine) Related Products

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen